Cas no 101425-73-4 (Benzeneethanamine, b-heptyl-a-methyl-)

Benzeneethanamine, b-heptyl-a-methyl- structure
101425-73-4 structure
Product Name:Benzeneethanamine, b-heptyl-a-methyl-
CAS No:101425-73-4
MF:C16H27N
MW:233.392284631729
CID:149394
PubChem ID:58366
Update Time:2025-04-19

Benzeneethanamine, b-heptyl-a-methyl- Chemical and Physical Properties

Names and Identifiers

    • Benzeneethanamine, b-heptyl-a-methyl-
    • Nonylamine,1-methyl-2-phenyl- (6CI)
    • 3-phenyldecan-2-amine
    • 1-Fenylo-1-heptylo-aminopropan [Polish]
    • NONYLAMINE, 1-METHYL-2-PHENYL-
    • 101425-73-4
    • DTXSID30906182
    • 1-Fenylo-1-heptylo-aminopropan
    • Inchi: 1S/C16H27N/c1-3-4-5-6-10-13-16(14(2)17)15-11-8-7-9-12-15/h7-9,11-12,14,16H,3-6,10,13,17H2,1-2H3
    • InChI Key: CHZSTOWNELKWEC-UHFFFAOYSA-N
    • SMILES: NC(C)C(C1C=CC=CC=1)CCCCCCC

Computed Properties

  • Exact Mass: 233.21451
  • Monoisotopic Mass: 233.21435
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 8
  • Complexity: 172
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26
  • XLogP3: 5.1

Experimental Properties

  • Density: 0.9
  • Boiling Point: 325.1°C at 760 mmHg
  • Flash Point: 135.3°C
  • Refractive Index: 1.501
  • PSA: 26.02
  • LogP: 5.17820
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